Cas no 1261874-58-1 (2-(3-Fluoro-4-iodophenyl)acetic acid)

• Product Name: 2-(3-Fluoro-4-iodophenyl)acetic acid
• CAS No: 1261874-58-1
• MF: C₈H₆FIO₂
• MW: 280.034918308258
• MDL: MFCD18396995
• CID: 1024399
• Update Time: 2025-10-15

2-(3-Fluoro-4-iodophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-iodophenyl)acetic acid

• MDL： MFCD18396995
• Inchi： 1S/C8H6FIO2/c9-6-3-5(4-8(11)12)1-2-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： CMRUORQQYMIYDF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(3-Fluoro-4-iodophenyl)acetic acid

2-(3-Fluoro-4-Iodophenyl)Acetic Acid: A Comprehensive Overview

2-(3-Fluoro-4-Iodophenyl)Acetic Acid (CAS No. 1261874-58-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure, has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry. The molecule consists of a phenyl ring substituted with fluorine and iodine atoms, connected to an acetic acid group, making it a versatile compound with diverse functional groups that can be exploited for various chemical transformations.

The synthesis of 2-(3-Fluoro-4-Iodophenyl)Acetic Acid involves a series of carefully designed reactions, often utilizing coupling agents and catalysts to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. The compound's structure allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

One of the most promising areas of research involving 2-(3-Fluoro-4-Iodophenyl)Acetic Acid is its application in drug discovery. The presence of fluorine and iodine substituents on the aromatic ring enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes are crucial for developing drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression, making them potential candidates for anti-cancer therapies.

Moreover, 2-(3-Fluoro-4-Iodophenyl)Acetic Acid has been explored as a precursor for constructing bioactive molecules with improved selectivity and efficacy. Researchers have employed this compound in the design of ligands for metalloenzymes and receptors, leveraging its structural flexibility to create highly specific binding agents. Such applications highlight the compound's role as a cornerstone in modern medicinal chemistry.

In terms of analytical characterization, 2-(3-Fluoro-4-Iodophenyl)Acetic Acid has been thoroughly studied using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm the compound's purity and structural integrity, ensuring its reliability for use in research and development settings.

The growing interest in 2-(3-Fluoro-4-Iodophenyl)Acetic Acid is also driven by its compatibility with green chemistry principles. Its synthesis and applications often align with sustainability goals, minimizing waste and reducing reliance on hazardous reagents. This aligns with current trends in the chemical industry toward more eco-friendly practices.

In conclusion, 2-(3-Fluoro-4-Iodophenyl)Acetic Acid (CAS No. 1261874-58-1) stands out as a critical molecule in contemporary chemical research. Its unique structure, versatile applications, and alignment with modern drug discovery trends position it as an essential component in advancing therapeutic interventions. As research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.